Cas no 1435467-29-0 ((S,R)-BDTBIn-SaBOX)

• Product Name: (S,R)-BDTBIn-SaBOX
• CAS No: 1435467-29-0
• MF: C₅₁H₆₂N₂O₂
• MW: 735.050194263458
• MDL: MFCD27978391
• CID: 4470810
• PubChem ID: 71739082
• Update Time: 2025-07-15

(S,R)-BDTBIn-SaBOX Chemical and Physical Properties

Names and Identifiers

• (S,R)-BDTBIn-SaBOX
• (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
• AMY25569
• (3aR,8bS)-2-[2-[(3aR,8bS)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]-1,3-bis(3,5-ditert-butylphenyl)propan-2-yl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• 2,2'-[Bis(3,5-di-tert-butylbenzyl)methylene]bis[(3aS)-8,8aalpha-dihydro-3aalphaH-indeno[1,2-d]oxazole]
• E76937
• BS-51502
• 1435467-29-0
• (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) (S,R)-BDTBIn-SaBOX
• MFCD27978391
• SCHEMBL22828134
• (3AS,8AR)-2-{2-[(3AS,8AR)-3AH,8H,8AH-INDENO[1,2-D][1,3]OXAZOL-2-YL]-1,3-BIS(3,5-DI-TERT-BUTYLPHENYL)PROPAN-2-YL}-3AH,8H,8AH-INDENO[1,2-D][1,3]OXAZOLE
• 815-230-4
• (3aS,3a''S,8aR,8a''R)-2,2''-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) (S,R)-BDTBIn-SaBOX
• (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno(1,2-d)oxazole) (S,R)
• (3aS,3a'S,8aR,8a'R)-2,2'-(1,3-Bis(3,5-di-t-butylphenyl)propane-2,2-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) (S,R)

• MDL： MFCD27978391
• Inchi： 1S/C51H62N2O2/c1-47(2,3)35-21-31(22-36(27-35)48(4,5)6)29-51(45-52-43-39-19-15-13-17-33(39)25-41(43)54-45,46-53-44-40-20-16-14-18-34(40)26-42(44)55-46)30-32-23-37(49(7,8)9)28-38(24-32)50(10,11)12/h13-24,27-28,41-44H,25-26,29-30H2,1-12H3/t41-,42-,43+,44+/m1/s1
• InChI Key： WVVLVBHMBBXGQX-QHQGJXSCSA-N
• SMILES： O1C(C(CC2C=C(C=C(C(C)(C)C)C=2)C(C)(C)C)(CC2C=C(C=C(C(C)(C)C)C=2)C(C)(C)C)C2=N[C@H]3C4C=CC=CC=4C[C@H]3O2)=N[C@H]2C3C=CC=CC=3C[C@@H]12

Computed Properties

• Exact Mass: 734.48112922 g/mol
• Monoisotopic Mass: 734.48112922 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 43.2
• Molecular Weight: 735.0

(S,R)-BDTBIn-SaBOX Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on (S,R)-BDTBIn-SaBOX

Exploring the Versatile Applications of (S,R)-BDTBIn-SaBOX (CAS No. 1435467-29-0) in Modern Chemistry

The compound (S,R)-BDTBIn-SaBOX (CAS No. 1435467-29-0) has emerged as a pivotal molecule in contemporary chemical research, particularly in the fields of asymmetric catalysis and material science. Its unique stereochemical configuration and functional groups make it a valuable tool for chemists seeking to develop novel synthetic pathways. With the growing demand for enantioselective transformations in pharmaceutical and agrochemical industries, (S,R)-BDTBIn-SaBOX has garnered significant attention for its ability to facilitate high-yield, stereocontrolled reactions.

One of the most searched questions in AI-driven platforms revolves around "how to improve enantioselectivity in catalytic reactions". This aligns perfectly with the capabilities of (S,R)-BDTBIn-SaBOX, which demonstrates exceptional performance in asymmetric hydrogenation and carbon-carbon bond formation. Researchers are particularly interested in its chiral induction properties, often comparing it to other SaBOX ligands in computational studies. The compound's thermal stability and solvent compatibility also make it suitable for diverse reaction conditions, addressing another common query about "stable chiral catalysts for green chemistry".

From an SEO perspective, trending searches like "new chiral ligands 2024" and "asymmetric synthesis breakthroughs" highlight the relevance of (S,R)-BDTBIn-SaBOX in current literature. Its molecular architecture features a biaryl backbone with strategically positioned steric hindrance groups, which contribute to its remarkable enantiomeric excess (ee) values. These characteristics respond directly to industry demands for "high-performance catalysts" that can reduce production costs while maintaining excellent selectivity.

Material scientists have recently explored (S,R)-BDTBIn-SaBOX derivatives for organic electronic applications, capitalizing on its π-conjugated system. This addresses the popular search term "organic semiconductors from chiral molecules", demonstrating the compound's versatility beyond traditional catalysis. The electron-donating and -withdrawing moieties in its structure allow for fine-tuning of HOMO-LUMO gaps, making it attractive for optoelectronic device development.

Analytical characterization of (S,R)-BDTBIn-SaBOX typically involves advanced techniques like X-ray crystallography and NMR spectroscopy, which confirm its absolute configuration. These methods answer frequent queries about "how to determine ligand chirality" in research forums. The compound's crystalline purity (>98% by HPLC) meets stringent requirements for pharmaceutical intermediates, aligning with industry standards for "GMP-compatible chiral auxiliaries".

Environmental considerations have propelled investigations into (S,R)-BDTBIn-SaBOX's potential in atom-economical reactions. Its ability to catalyze transformations with minimal byproduct formation responds to searches for "sustainable asymmetric catalysis". Researchers particularly note its efficiency in redox-neutral processes, reducing the need for additional reagents—a key advantage when addressing "green chemistry metrics" in peer-reviewed studies.

The synthetic versatility of (S,R)-BDTBIn-SaBOX extends to multicomponent reactions, where it demonstrates excellent chemoselectivity. This property makes it valuable for constructing complex heterocyclic scaffolds, answering frequent queries about "one-pot synthesis strategies". Its compatibility with transition metals like palladium and rhodium further expands its utility in cross-coupling methodologies, a hot topic in current medicinal chemistry research.

As the scientific community increasingly focuses on AI-assisted catalyst design, (S,R)-BDTBIn-SaBOX serves as an excellent case study for machine learning models predicting stereochemical outcomes. Computational chemists frequently search for "quantitative structure-selectivity relationships", where this compound's well-defined steric parameters provide valuable training data. Such applications position (S,R)-BDTBIn-SaBOX at the intersection of experimental chemistry and digital innovation.

In conclusion, (S,R)-BDTBIn-SaBOX (CAS No. 1435467-29-0) represents a multifaceted tool addressing numerous contemporary challenges in chemical synthesis. From enabling pharmaceutical process intensification to pioneering sustainable catalytic systems, its applications continue to expand. The compound's alignment with trending research topics—chiral technology, green synthesis, and materials innovation—ensures its ongoing relevance in academic and industrial laboratories worldwide.